Cas no 5463-55-8 (8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 5463-55-8
• MF: C₁₃H₁₉N₅O₂
• MW: 277.322262048721
• CID: 382857
• PubChem ID: 225227
• Update Time: 2025-07-18

8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-(cyclohexylamino)-3,9-dihydro-1,3-dimethyl-
• 8-(cyclohexylamino)-1,3-dimethyl-7H-purine-2,6-dione
• 1h-purine-2,6-dione, 8-(cyclohexylamino)-3,7-dihydro-1,3-dimethyl-
• 8-(cyclohexylamino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• AC1L5DVT
• AC1Q6LC6
• MolPort-002-620-335
• NSC14385
• Oprea1_611454
• ST086803
• STOCK4S-73407
• 8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• F5032-0036
• AKOS001736325
• DTXSID00279875
• MFCD03759854
• 8-(CYCLOHEXYLAMINO)-1,3-DIMETHYL-3,9-DIHYDRO-1H-PURINE-2,6-DIONE
• AKOS002321238
• NSC-14385
• VU0630749-1
• Z274770264
• 5463-55-8

• Inchi： 1S/C13H19N5O2/c1-17-10-9(11(19)18(2)13(17)20)15-12(16-10)14-8-6-4-3-5-7-8/h8H,3-7H2,1-2H3,(H2,14,15,16)
• InChI Key： FWRCBPOVHRPPMV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C(N2)NC1CCCCC1

Computed Properties

• Exact Mass: 277.15407
• Monoisotopic Mass: 277.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 501.7°Cat760mmHg
• Flash Point: 257.2°C
• Refractive Index: 1.639
• PSA: 81.33
• LogP: 0.77790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 5463-55-8)

8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 5463-55-8) is a specialized purine derivative with significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of xanthine derivatives, which are known for their diverse biological activities. The presence of a cyclohexylamino group and dimethyl substitutions at positions 1 and 3 of the purine ring makes it a unique candidate for studying structure-activity relationships in drug development.

In recent years, the demand for purine-based compounds has surged due to their potential applications in targeting adenosine receptors, which play a crucial role in neurological and cardiovascular diseases. Researchers are particularly interested in how modifications like the cyclohexylamino moiety influence binding affinity and selectivity. This aligns with current trends in personalized medicine, where small-molecule modulators are designed to interact with specific receptor subtypes.

The synthesis of 8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, including alkylation and cyclization processes. Its CAS No. 5463-55-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, which are critical for reproducibility in preclinical studies.

One of the most searched questions related to this compound is: "What are the biological activities of 8-(cyclohexylamino)-1,3-dimethylxanthine?" Studies suggest that it may exhibit adenosine receptor antagonism, a property shared with caffeine and other xanthine derivatives. However, its cyclohexylamino side chain could enhance lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in CNS drug discovery.

From an industrial perspective, 5463-55-8 is often explored as a building block for more complex molecules. Its stability under physiological conditions makes it suitable for structure-activity relationship (SAR) studies, a key focus in modern medicinal chemistry. Additionally, computational modeling tools like molecular docking are increasingly used to predict its interactions with target proteins, reflecting the growing integration of AI-driven drug design in research workflows.

Environmental and safety profiles of 8-(cyclohexylamino)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating solvent-free synthesis routes and biodegradable analogs, addressing sustainability concerns in pharmaceutical manufacturing—a trend mirrored by rising Google searches for "eco-friendly chemical synthesis."

In summary, CAS No. 5463-55-8 represents a versatile scaffold with untapped potential in drug discovery. Its combination of purine core and cyclohexylamino modification offers a balanced approach to optimizing pharmacokinetic properties, while ongoing research continues to uncover new applications in neuropharmacology and signal transduction modulation.